Cas no 872613-03-1 (N-(2H-1,3-benzodioxol-5-yl)-3-(5-chloro-2-methoxybenzamido)-1-benzofuran-2-carboxamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-3-(5-chloro-2-methoxybenzamido)-1-benzofuran-2-carboxamide
• CAS No: 872613-03-1
• MF: C₂₄H₁₇ClN₂O₆
• MW: 464.854585409164
• CID: 6283136
• PubChem ID: 16801323
• Update Time: 2025-07-15

N-(2H-1,3-benzodioxol-5-yl)-3-(5-chloro-2-methoxybenzamido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-3-(5-chloro-2-methoxybenzamido)-1-benzofuran-2-carboxamide
• 872613-03-1
• F1883-1434
• N-(benzo[d][1,3]dioxol-5-yl)-3-(5-chloro-2-methoxybenzamido)benzofuran-2-carboxamide
• AB00677372-01
• AKOS024617398
• N-(1,3-benzodioxol-5-yl)-3-[(5-chloro-2-methoxybenzoyl)amino]-1-benzofuran-2-carboxamide

• Inchi： 1S/C24H17ClN2O6/c1-30-17-8-6-13(25)10-16(17)23(28)27-21-15-4-2-3-5-18(15)33-22(21)24(29)26-14-7-9-19-20(11-14)32-12-31-19/h2-11H,12H2,1H3,(H,26,29)(H,27,28)
• InChI Key： HJAYBKRXVWUCST-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(NC1=C(C(NC2C=CC3=C(C=2)OCO3)=O)OC2C=CC=CC1=2)=O)OC

Computed Properties

• Exact Mass: 464.0775140g/mol
• Monoisotopic Mass: 464.0775140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 99Ų

Additional information on N-(2H-1,3-benzodioxol-5-yl)-3-(5-chloro-2-methoxybenzamido)-1-benzofuran-2-carboxamide

Introduction to N-(2H-1,3-benzodioxol-5-yl)-3-(5-chloro-2-methoxybenzamido)-1-benzofuran-2-carboxamide (CAS No. 872613-03-1)

N-(2H-1,3-benzodioxol-5-yl)-3-(5-chloro-2-methoxybenzamido)-1-benzofuran-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 872613-03-1, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development.

The molecular structure of this compound is characterized by a benzofuran core, which is a well-known scaffold in medicinal chemistry. The benzofuran moiety is flanked by two distinct functional groups: a 2H-1,3-benzodioxol (also known as 3-hydroxyoxetane) unit at the 5-position and an amide linkage connecting a 5-chloro-2-methoxybenzamide moiety to the benzofuran ring. This unique arrangement of functional groups suggests that the compound may possess multiple points of interaction with biological targets, making it a candidate for developing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of benzofuran derivatives. These compounds have shown promise in various preclinical studies due to their ability to modulate multiple biological pathways. The presence of both hydroxyl and amide groups in N-(2H-1,3-benzodioxol-5-yl)-3-(5-chloro-2-methoxybenzamido)-1-benzofuran-2-carboxamide suggests that it may exhibit both lipophilic and hydrophilic characteristics, which could enhance its bioavailability and target specificity.

The 5-chloro-2-methoxybenzamide moiety is particularly noteworthy as it is known to be a key structural feature in many bioactive molecules. Chloro and methoxy substituents are often introduced into drug candidates to enhance binding affinity and metabolic stability. The amide bond itself provides a site for hydrogen bonding interactions, which are crucial for the binding of small molecules to biological targets. This structural motif has been successfully utilized in the development of drugs targeting various diseases, including cancer and inflammatory disorders.

The synthesis of N-(2H-1,3-benzodioxol-5-yl)-3-(5-chloro-2-methoxybenzamido)-1-benzofuran-2-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the benzofuran core, followed by functionalization at the 5-position with the 2H-1,3-benzodioxol unit. Subsequent steps involve introducing the amide linkage and the 5-chloro-2-methoxybenzamide group. Each step must be carefully monitored to avoid side reactions that could compromise the integrity of the final product.

The pharmacological evaluation of this compound has been conducted using both in vitro and in vivo models. Initial studies have shown that it exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anti-cancer agent. Additionally, preliminary data indicate that it may have anti-inflammatory properties, making it a candidate for treating inflammatory diseases such as rheumatoid arthritis.

The use of computational methods has also played a significant role in understanding the potential interactions of N-(2H-1,3-benzodioxol-5-yl)-3-(5-chloro-2-methoxybenzamido)-1-benzofuran-2-carboxamide with biological targets. Molecular docking studies have been employed to predict how this compound might bind to specific proteins involved in disease pathways. These studies have provided valuable insights into the compound's mechanism of action and have helped guide further optimization efforts.

In conclusion, N-(2H-1,3-benzodioxol-5-yl)-3-(5-chloro-2-methoxybenzamido-1-benzofuran]-carboxamide (CAS No. 872613_03_1) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for developing novel therapeutic agents. Further research is warranted to fully elucidate its pharmacological properties and explore its potential applications in medicine.